Cas no 1049369-83-6 (4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1049369-83-6
• MF: C₁₇H₂₂FN₃O₃S
• MW: 367.438286304474
• CID: 6348920
• PubChem ID: 44055873
• Update Time: 2025-05-20

4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide
• AKOS024503878
• 4-fluoro-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]benzenesulfonamide
• 1049369-83-6
• VU0639727-1
• 4-fluoro-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)benzenesulfonamide
• F5261-0177

• Inchi： 1S/C17H22FN3O3S/c1-20-8-2-3-16(20)17(21-9-11-24-12-10-21)13-19-25(22,23)15-6-4-14(18)5-7-15/h2-8,17,19H,9-13H2,1H3
• InChI Key： OJLKWAOCEDSMOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCC(C1=CC=CN1C)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 367.13659091g/mol
• Monoisotopic Mass: 367.13659091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72Ų

Additional information on 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide

Introduction to 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide (CAS No. 1049369-83-6)

4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide, identified by its CAS number 1049369-83-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their diverse biological activities and therapeutic potential. The presence of a fluoro group, combined with the structural complexity introduced by the 1-methyl-1H-pyrrol-2-yl and morpholin-4-yl substituents, endows this molecule with unique chemical properties that make it a promising candidate for further investigation in drug discovery.

The structural framework of 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yl)ethyl]benzene-1-sulfonamide incorporates several key pharmacophoric elements. The benzene ring serves as a core scaffold, providing a rigid structure that can interact favorably with biological targets. The introduction of a fluoro atom at the para position of the benzene ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This modification is consistent with the growing trend in medicinal chemistry to leverage fluorine atoms for improving pharmacokinetic profiles.

The N-terminal sulfonamide group is another critical feature of this compound. Sulfonamides are known for their ability to form hydrogen bonds, which can facilitate strong interactions with biological targets such as enzymes and receptors. In this case, the sulfonamide moiety is linked to a long aliphatic chain that incorporates both 1-methyl-1H-pyrrol-2-yl and morpholin-4-yl groups. These heterocyclic structures are commonly found in bioactive molecules and are known to contribute to receptor binding and modulation of biological pathways.

The 1-methyl-1H-pyrrol-2-yl group, derived from 1-methylpyrrole, adds a nitrogen-rich heterocycle to the molecular structure. Pyrrole derivatives are widely recognized for their role in various biological processes and have been explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of this group in 4-fluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(morpholin-4-yilethyl]benzene -1-sulfonamide suggests potential interactions with proteins or enzymes that preferentially bind nitrogen-containing heterocycles.

Similarly, the morpholin -4 -yl group contributes to the compound's structural complexity and may play a role in modulating its biological activity. Morpholine derivatives are frequently encountered in pharmaceuticals due to their ability to enhance solubility, improve bioavailability, and interact with biological targets through hydrogen bonding or hydrophobic effects. The combination of these two heterocyclic groups in the side chain of 4-fluoro-N-[2-(1-methyl -1H-pyrrol -2 -yl)- 2-(morpholin -4 -yilethyl]benzene - 1-sulfonamide suggests that this compound may exhibit multiple modes of interaction with its target(s).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-fluoro-N-[ 2 -( 1 -methyl - 1 H-pyrrol - 2 - yl ) - 2 -( morpholin - 4 - yl ) ethyl ] benzene - 1-sulfonamide with biological targets. These studies have highlighted the potential for this compound to interact with enzymes or receptors involved in key metabolic pathways. For instance, preliminary docking studies suggest that the sulfonamide group may bind to active sites of enzymes such as kinases or phosphodiesterases, while the fluoro-substituted benzene ring could engage in hydrophobic interactions within the binding pocket.

The aliphatic chain connecting the sulfonamide group to the benzene ring is another critical feature that may influence the compound's biological activity. This chain provides flexibility and conformational diversity, allowing the molecule to adopt multiple orientations when interacting with biological targets. The presence of both methyl and hydroxymethylene groups along this chain further enhances its structural complexity and may contribute to specific interactions with target proteins.

In terms of synthetic chemistry, 4-fluoro-N-[ 2 -( 1 -methyl - 1 H-pyrrol - 2 - yl ) - 2 -( morpholin - 4 - yl ) ethyl ] benzene - 1-sulfonamide represents a challenging but rewarding target for organic chemists. The synthesis involves multiple steps, including functional group transformations such as sulfonylation, alkylation, and heterocyclic ring formation. Each step must be carefully optimized to ensure high yields and purity, which are essential for subsequent biological evaluation.

The introduction of fluorine into organic molecules often requires specialized synthetic methodologies due to the electrophilic nature of fluorine atoms. However, recent developments in fluorination chemistry have made it possible to incorporate fluorine at various positions within complex molecules with high precision. For example, transition-metal-catalyzed cross-coupling reactions have been widely used for introducing fluorine atoms into aromatic rings, while nucleophilic aromatic substitution reactions can be employed for late-stage fluorination.

The synthesis of the side chain containing both methylpyrrole and morpholine moieties presents additional challenges but also opportunities for innovation. Strategies such as multi-component reactions or sequential functionalization can be employed to construct this intricate structure efficiently. Once synthesized, thorough characterization using spectroscopic techniques such as NMR spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (LCMS), and X-ray crystallography can confirm the structure and purity of 4-fluoro-N-[ 2 -( 1 -methyl - 1 H-pyrrol - 2 - yl ) - 2 -( morpholin _4 _ yl ) ethyl ] benzene _ _ _ _ _ _ _ _ _ _ _>